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Compound of Interest

Compound Name: Z-L-Val-OH

Cat. No.: B554326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Cbz-L-valine, a

critical intermediate in peptide synthesis and drug development. Understanding the solubility of

this compound in various organic solvents is paramount for optimizing reaction conditions,

purification processes, and formulation development. This document summarizes known

solubility characteristics, details experimental protocols for solubility determination, and

provides a visual workflow for these procedures.

Quantitative Solubility Data
Despite a thorough review of available scientific literature and chemical databases, specific

quantitative solubility data (e.g., in g/100 mL or mol/L at various temperatures) for N-Cbz-L-

valine in a range of common organic solvents remains largely unpublished. The information

available is primarily qualitative. The following table summarizes the reported qualitative

solubility of N-Cbz-L-valine.
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Solvent Chemical Class Reported Solubility

Ethanol Alcohol Soluble[1], Highly Soluble[2]

Methanol Alcohol
Highly Soluble[2], Slightly

Soluble[3]

Acetone Ketone Soluble[1]

Acetic Acid Carboxylic Acid Soluble[4][5]

Dimethyl Sulfoxide (DMSO) Sulfoxide Slightly Soluble[3][4][5]

Dimethylformamide (DMF) Amide
Soluble (in the presence of

acids and a tertiary base)[6]

Chloroform Halogenated Alkane Slightly Soluble[3]

Dichloromethane Halogenated Alkane Soluble[7]

Tetrahydrofuran (THF) Ether Soluble[7]

Water Protic Solvent
Sparingly Soluble[1],

Moderately Soluble[2]

Ether Ether Insoluble[8]

Note: Conflicting reports on the degree of solubility exist for some solvents, highlighting the

need for standardized experimental determination.

Experimental Protocols for Solubility Determination
The following section details a standardized experimental protocol for determining the solubility

of N-Cbz-L-valine in an organic solvent. This protocol is a synthesized methodology based on

established gravimetric and isothermal equilibrium techniques.

Objective
To determine the saturation solubility of N-Cbz-L-valine in a selected organic solvent at a

specific temperature.

Materials and Equipment
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N-Cbz-L-valine (purity >99%)

Selected organic solvent (analytical grade)

Temperature-controlled shaker or water bath

Calibrated digital thermometer

Analytical balance (readable to 0.1 mg)

Glass vials with screw caps

Syringe filters (0.22 µm, solvent-compatible)

Volumetric flasks

Pipettes

Evaporating dish or pre-weighed vials

Vacuum oven

Gravimetric Method Protocol
Preparation of Saturated Solution:

Add an excess amount of N-Cbz-L-valine to a glass vial containing a known volume of the

selected organic solvent. An excess of the solid should be visible at the bottom of the vial

to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

temperature (e.g., 25 °C, 37 °C).

Agitate the mixture for a sufficient time to ensure equilibrium is reached. A minimum of 24

hours is recommended, with periodic checks (e.g., at 24, 48, and 72 hours) to confirm that

the concentration of the dissolved solid is no longer changing.
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Sample Collection and Filtration:

Once equilibrium is established, allow the vial to stand undisturbed in the temperature-

controlled environment for at least 2 hours to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) pipette or syringe.

Immediately filter the collected supernatant through a 0.22 µm syringe filter into a pre-

weighed, clean, and dry evaporating dish or vial. This step is crucial to remove any

undissolved solid particles.

Solvent Evaporation and Mass Determination:

Place the evaporating dish or vial containing the filtered solution in a vacuum oven at a

temperature sufficient to evaporate the solvent without degrading the N-Cbz-L-valine (a

temperature below its melting point of 62-64°C is recommended).

Once the solvent is completely evaporated, cool the container to room temperature in a

desiccator to prevent moisture absorption.

Weigh the container with the dried N-Cbz-L-valine residue on an analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved N-Cbz-L-valine by subtracting the initial weight of the

empty container from the final weight of the container with the dried residue.

The solubility can then be expressed in various units, such as g/L, mg/mL, or mol/L, by

dividing the mass of the solute by the volume of the solvent used.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of N-Cbz-L-

valine solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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